Cas no 7126-78-5 (4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl-)

• Product Name: 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl-
• CAS No: 7126-78-5
• MF: C₁₆H₁₂OSe
• MW: 299.225883483887
• CID: 5056774
• Update Time: 2025-07-01

4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl-
• 8-methyl-2-phenylselenochromen-4-one

• Inchi： 1S/C16H12OSe/c1-11-6-5-9-13-14(17)10-15(18-16(11)13)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： UTNYXZDKQUHXML-UHFFFAOYSA-N
• SMILES： [Se]1C(=CC(C2C=CC=C(C)C1=2)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.00534 g/mol
• Monoisotopic Mass: 300.00534 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 299.2

Additional information on 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl-

Introduction to 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- (CAS No. 7126-78-5)

4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- (CAS No. 7126-78-5) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its potential therapeutic applications. This compound belongs to the class of benzoselenazoles, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The chemical structure of 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- is characterized by a benzene ring fused with a selenazole ring, with additional substituents such as a methyl group at the 8-position and a phenyl group at the 2-position. The presence of selenium in the molecule is particularly noteworthy, as selenium is an essential trace element with numerous biological functions. Selenium-containing compounds have been extensively studied for their potential health benefits and therapeutic applications.

Recent research has highlighted the antioxidant properties of 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl-. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Studies have shown that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- exhibited potent antioxidant activity in both in vitro and in vivo models.

In addition to its antioxidant properties, 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in various pathological conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. A study published in the European Journal of Pharmacology reported that 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- significantly reduced inflammation in animal models of arthritis.

The anticancer potential of 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- has also been explored in several studies. Cancer is a leading cause of mortality worldwide, and there is a continuous need for new and effective therapeutic agents. Research has indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. A study published in Cancer Letters found that 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action of 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- involves multiple pathways. Its antioxidant properties help protect cells from oxidative stress-induced damage, while its anti-inflammatory effects reduce the production of pro-inflammatory cytokines. Additionally, its anticancer activity is attributed to its ability to induce apoptosis through the activation of caspases and the modulation of cell cycle regulatory proteins.

In conclusion, 4H-1-Benzoselenin-4-one, 8-methyl-2-phenyl- (CAS No. 7126-78-5) is a promising compound with a wide range of biological activities. Its potential applications in the treatment of oxidative stress-related diseases, inflammatory conditions, and cancer make it an attractive candidate for further research and development. Ongoing studies are aimed at elucidating its mechanisms of action and optimizing its therapeutic potential for clinical use.